6-hydroxy-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide

• IUPAC Name: 6-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H15N3O2/c19-14-8-13(16-9-17-14)15(20)18-12-7-3-5-10-4-1-2-6-11(10)12/h1-2,4,6,8-9,12H,3,5,7H2,(H,18,20)(H,16,17,19)
• InChI Key: PPUJWABBPZSCHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)C3=CC(=O)NC=N3
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

This compound is a pyrimidine derivative with a hydroxy group at the 6th position and a tetrahydronaphthalen-1-yl group attached to the nitrogen atom. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a hydroxy group, and a tetrahydronaphthalen-1-yl group. The exact structure would depend on the specific locations of these groups on the molecule.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound might undergo reactions similar to other pyrimidines, such as electrophilic and nucleophilic substitutions. The hydroxy group might make the molecule more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the hydroxy group) would influence properties like solubility, melting point, and boiling point.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Researchers have synthesized novel indolyl and oxochromenyl xanthenone derivatives containing tetralin moieties and explored their molecular docking as anti-HIV-1 compounds. Further studies could explore their efficacy and safety profiles.

Safety and Hazards

Without specific data, it’s hard to provide accurate information about the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study of pyrimidine derivatives is a vibrant field due to their wide range of biological activities. Future research could explore the potential uses of this compound in medicine, particularly if it shows promising biological activity.

Mechanism of Action

Target of Action

Compounds with similar structures have been associated with antioxidant action .

Mode of Action

It is suggested that the molecular mechanism of their action is usually connected with antioxidant action .

Biochemical Pathways

Compounds with similar structures have been associated with antioxidant pathways .

Result of Action

Compounds with similar structures have been associated with antioxidant effects .